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Compound of Interest

Compound Name: Furaltadone-d8

CAS No.: 1246832-89-2

Cat. No.: B563913

Get Quote

Properties, Metabolism, and Analytical Application
in LC-MS/MS
Executive Summary
Furaltadone-d8 is the deuterium-labeled isotopologue of Furaltadone, a synthetic nitrofuran

antibiotic. It serves as a critical Internal Standard (IS) in isotope dilution mass spectrometry

(IDMS). While regulatory monitoring often focuses on the tissue-bound metabolite (AMOZ),

Furaltadone-d8 is essential for the precise quantification of the parent drug in animal feed,

eggs (early-stage exposure), and environmental matrices (e.g., macroalgae, water). Its

physicochemical equivalence to the target analyte corrects for signal suppression and matrix

effects inherent in complex biological samples.

Chemical Identity & Physicochemical Properties
Furaltadone-d8 is characterized by the substitution of eight hydrogen atoms with deuterium on

the morpholine ring. This mass shift (+8 Da) allows for spectral resolution from the native

compound while maintaining identical chromatographic retention.
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Table 1: Technical Datasheet

Property Specification

Chemical Name
5-(4-Morpholinylmethyl-d8)-3-[[(5-nitro-2-

furanyl)methylene]amino]-2-oxazolidinone

CAS Number 1246832-89-2

Molecular Formula C₁₃H₈D₈N₄O₆

Molecular Weight 332.34 g/mol (Native: 324.29 g/mol )

Appearance Yellow crystalline solid

Solubility
Soluble in DMSO, Acetonitrile, DMF; Sparingly

soluble in Water

pKa ~5.8 (Basic morpholine nitrogen)

Storage
-20°C, hygroscopic, protect from light (Nitrofuran

photosensitivity)

Isotopic Purity Typically ≥ 99% deuterated forms

Metabolic Pathway & Analytical Context
Understanding the metabolic fate of Furaltadone is crucial for selecting the correct analytical

target. Furaltadone is rapidly metabolized in vivo (half-life < 4 hours), making the parent drug

undetectable in tissue shortly after administration.

Parent Analysis (Furaltadone-d8 used here): Used for feed quality control, illegal

formulation testing, and acute exposure analysis in eggs/milk.

Metabolite Analysis (AMOZ-d5 used here): Used for tissue residue monitoring. The parent

degrades to AMOZ (3-amino-5-morpholinomethyl-2-oxazolidinone), which binds covalently to

proteins.

Figure 1: Furaltadone Metabolism and Analytical Targets
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Caption: Pathway distinguishing the analysis of Parent Furaltadone (using d8 IS) vs. the

Metabolite AMOZ.

Analytical Protocol: Determination of Parent
Furaltadone
This protocol focuses on the quantification of the parent drug in animal feed or eggs, where

Furaltadone-d8 is the mandatory internal standard.

4.1. Sample Preparation Workflow
Principle: Liquid-liquid extraction followed by defatting to remove lipids that cause ion

suppression.

Figure 2: LC-MS/MS Extraction Workflow
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Sample Weighing
(2.0 g Feed/Egg)

Spike Internal Standard
(Furaltadone-d8)

Extraction
Add Acetonitrile:Methanol (1:1)

Vortex & Sonicate (15 min)

Defatting (Critical)
Add Hexane -> Partition -> Discard Hexane

Concentration
Evaporate to dryness (N2, 40°C)

Reconstitute in Mobile Phase

LC-MS/MS Analysis

Click to download full resolution via product page

Caption: Step-by-step extraction protocol for Furaltadone parent analysis in complex matrices.

4.2. LC-MS/MS Parameters
Instrument: Triple Quadrupole MS (e.g., Agilent 6400 series, Sciex QTRAP). Ionization:

Electrospray Ionization (ESI), Positive Mode.[1][2]
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Chromatography:

Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus, 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: 10% B to 90% B over 8 minutes.

MRM Transitions (Multiple Reaction Monitoring): The deuterium label is located on the

morpholine ring. Transitions must be optimized per instrument, but typical transitions are:

Analyte
Precursor Ion
(m/z)

Product Ion
(Quant)

Product Ion
(Qual)

Collision
Energy (V)

Furaltadone

(Native)
325.1 [M+H]⁺ 281.1 252.1 15 - 25

Furaltadone-d8

(IS)
333.1 [M+H]⁺ 289.1* 252.1** 15 - 25

**Note: The 281 fragment (Native) typically corresponds to loss of C₂H₄O (44 Da). For d8, if the

loss involves the deuterated fragment, the mass shift will vary. The 289 ion assumes the d8

label is retained in the primary fragment. *The 252 ion (loss of morpholine) may be identical for

both native and d8, so chromatographic co-elution and precursor selection (325 vs 333) are

critical for selectivity.

Handling, Stability & Safety
Photosensitivity: Nitrofurans degrade rapidly under UV/visible light. All extraction steps must

be performed under yellow light or in amber glassware.

Stability: Stock solutions (1 mg/mL in DMSO) are stable for 6 months at -20°C. Working

standards in water/acetonitrile should be prepared fresh weekly.

Toxicity: Furaltadone is a suspected carcinogen (Group 3 IARC, but banned due to

genotoxicity concerns). Handle with full PPE (gloves, fume hood) in a designated hazardous
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drug area.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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